Cas no 3721-81-1 (Benzene, 1-cyclopentyl-2-methoxy-)

• Product name: Benzene, 1-cyclopentyl-2-methoxy-
• CAS No: 3721-81-1
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 1482825
• PubChem ID: 13396118

Benzene, 1-cyclopentyl-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-cyclopentyl-2-methoxy-
• 1-cyclopentyl-2-methoxybenzene
• DTXSID10539255
• 3721-81-1
• SCHEMBL7545433

• Inchi： InChI=1S/C12H16O/c1-13-12-9-5-4-8-11(12)10-6-2-3-7-10/h4-5,8-10H,2-3,6-7H2,1H3
• InChI Key： LKXGNVYXTCFTCH-UHFFFAOYSA-N
• SMILES： COC1=CC=CC=C1C2CCCC2

Computed Properties

• Exact Mass: 176.12018
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23